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Compound of Interest

Compound Name:
11,12-

De(methylenedioxy)danuphylline

Cat. No.: B15560951 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 11,12-De(methylenedioxy)danuphylline is

not publicly available. The following information is based on general best practices for handling

novel research chemicals and alkaloid compounds. Researchers must obtain a substance-

specific SDS from their supplier for detailed and accurate safety information before handling

this compound.

Immediate Safety and Logistical Information
11,12-De(methylenedioxy)danuphylline is an indole alkaloid isolated from the leaves and

stems of Kopsia officinalis.[1] As with many novel or sparsely studied research compounds, its

full toxicological profile is not well-documented. Therefore, it should be handled with caution,

assuming it is potentially hazardous.

Personal Protective Equipment (PPE)
Due to the unknown nature of the compound's hazards, a comprehensive approach to personal

protection is essential. The following PPE is recommended as a minimum standard:

Eye Protection: Chemical safety goggles or a face shield should be worn at all times to

protect against splashes or airborne particles.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are mandatory. Inspect gloves for

any tears or punctures before use and change them frequently.
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Body Protection: A laboratory coat is required. For procedures with a higher risk of exposure,

consider a chemically resistant apron or coveralls.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to avoid inhalation of any dust or aerosols. If a fume hood is

not available, a properly fitted respirator with appropriate cartridges should be used.

Operational and Disposal Plans
Handling and Storage:

Receiving: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials. The

container should be kept tightly sealed.

Preparation: All weighing and solution preparation should be performed within a chemical

fume hood to minimize exposure. Avoid generating dust.

Disposal:

Waste Classification: All waste containing 11,12-De(methylenedioxy)danuphylline,

including contaminated PPE and labware, should be treated as hazardous chemical waste.

Collection: Use designated, clearly labeled, and sealed containers for chemical waste.

Disposal Route: Follow all local, state, and federal regulations for the disposal of hazardous

chemical waste. Consult your institution's Environmental Health and Safety (EHS)

department for specific guidance on disposal procedures.

Quantitative Data
No specific quantitative data regarding exposure limits, toxicity, or other safety-related metrics

for 11,12-De(methylenedioxy)danuphylline were found in the available search results.

Researchers should consult the supplier-provided SDS for any available data.
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No detailed experimental protocols for the handling of 11,12-
De(methylenedioxy)danuphylline were found. Standard laboratory operating procedures for

handling potent or unknown compounds should be strictly followed.

Workflow for Handling Research Chemicals of
Unknown Hazard
The following diagram outlines a general workflow for safely handling a research chemical like

11,12-De(methylenedioxy)danuphylline, from acquisition to disposal.
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Caption: General workflow for handling research chemicals with unknown hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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